Cas no 20485-44-3 (2,3-dimethylbutane-2,3-diamine)

• Product Name: 2,3-dimethylbutane-2,3-diamine
• CAS No: 20485-44-3
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• MDL: MFCD00081191
• CID: 864649
• PubChem ID: 123390
• Update Time: 2025-08-05

2,3-dimethylbutane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2,3-diamino-2,3-dimethylbutane
• 2,3-Butanediamine, 2,3-dimethyl-
• 2,3-dimethylbutane-2,3-diamine
• 2,3-Dimethyl-2,3-diaminobutane
• 2,3-Butanediamione, 2,3-dimethyl-
• MFCD00081191
• 1,1,2,2-tetramethylethylenediamine
• NoName_3034
• AKOS005382961
• STK038512
• butane, 2,3-diamino-2,3-dimethyl-
• EN300-295469
• tetramethylethane-1,2-diamine
• SY306442
• F1905-8393
• 20485-44-3
• DTXSID30902523
• 2,3-Dimethyl-2,3-butanediamine #
• Q417713
• SCHEMBL15333

• MDL： MFCD00081191
• Inchi： 1S/C6H16N2/c1-5(2,7)6(3,4)8/h7-8H2,1-4H3
• InChI Key： CGCVLTOGUMLHNP-UHFFFAOYSA-N
• SMILES： NC(C)(C)C(C)(C)N

Computed Properties

• Exact Mass: 116.13148
• Monoisotopic Mass: 116.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.860±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 202-204 ºC
• Boiling Point: 147-148 ºC
• Flash Point: 43.4±20.4 ºC,
• Refractive Index: 1.458
• Solubility: Soluble (285 g/l) (25 º C),
• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines